Cas no 1403665-92-8 (6-Benzothiazolol, 5-methyl-)

• Product Name: 6-Benzothiazolol, 5-methyl-
• CAS No: 1403665-92-8
• MF: C₈H₇NOS
• MW: 165.212280511856
• CID: 2145227
• Update Time: 2023-11-19

6-Benzothiazolol, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-methylbenzo[d]thiazol-6-ol
• 6-Benzothiazolol, 5-methyl-
• WONQAVVTOHKECK-UHFFFAOYSA-N
• CID 89157678

• Inchi： 1S/C8H7NOS/c1-5-2-6-8(3-7(5)10)11-4-9-6/h2-4,10H,1H3
• InChI Key： WONQAVVTOHKECK-UHFFFAOYSA-N
• SMILES： S1C=NC2C=C(C)C(=CC1=2)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Topological Polar Surface Area: 61.4

Experimental Properties

• Density: 1.365±0.06 g/cm3(Predicted)
• Boiling Point: 315.2±22.0 °C(Predicted)
• pka: 8.86±0.40(Predicted)